Cas no 488-23-3 (1,2,3,4-Tetramethylbenzene)

The 1,2,3,4-tetramethylbenzene structure is composed of a benzene ring with four methyl groups (-ch3) as substituents, which is used in biochemical research
1,2,3,4-Tetramethylbenzene structure
1,2,3,4-Tetramethylbenzene structure
1,2,3,4-Tetramethylbenzene
488-23-3
C10H14
134.2182
MFCD00008521
37730
10263

1,2,3,4-Tetramethylbenzene Properties

Names and Identifiers

    • 1,2,3,4-Tetramethylbenzene
    • Prehenitene
    • 1,2,3,4-tetramethyl-benze
    • Prehnitene
    • 1,2,4,5-TETRAMETHYLBENZENE
    • Prehnitol
    • Benzene, 1,2,3,4-tetramethyl-
    • TETRAMETHYLBENZENE
    • Benzene, tetramethyl-
    • 96WT7D2WXJ
    • UOHMMEJUHBCKEE-UHFFFAOYSA-N
    • Tetramethylbenzenes
    • tetra-methyl benzene
    • 1,3,4-Tetramethylbenzene
    • Benzene,2,3,4-tetramethyl-
    • 1,2,3,4-tetramethyl-benzene
    • Tetramethylbenzene (all isomers)
    • Tetramethylbenzene (
    • s10933
    • DS-7452
    • DTXSID4060072
    • CHEMBL1797278
    • HY-W006416
    • InChI=1/C10H14/c1-7-5-6-8(2)10(4)9(7)3/h5-6H,1-4H
    • PD158244
    • NS00021173
    • SY261146
    • FT-0606203
    • EINECS 207-673-1
    • UNII-5L4Y5PFP1R
    • AMY25690
    • AKOS009031131
    • MFCD00008521
    • A871875
    • UNII-96WT7D2WXJ
    • 25619-60-7
    • NSC-93932
    • CCRIS 8659
    • 1,2,3,4-TETRAMETHLYBENZENE
    • 5L4Y5PFP1R
    • Q27118087
    • 1,2,3,4-TRITRAMETHYLBENZENE
    • NSC 93932
    • CS-W006416
    • 1,2,3,4-Tetramethylbenzene 100 microg/mL in Methanol
    • 488-23-3
    • BCP07046
    • NSC93932
    • CHEBI:38997
    • DTXCID3040645
    • DB-018721
    • 1,2,3,4tetramethylbenzene
    • Benzene, 1,2,3,4tetramethyl
    • +Expand
    • MFCD00008521
    • UOHMMEJUHBCKEE-UHFFFAOYSA-N
    • 1S/C10H14/c1-7-5-6-8(2)10(4)9(7)3/h5-6H,1-4H3
    • C1(C([H])([H])[H])=C(C([H])([H])[H])C([H])=C([H])C(C([H])([H])[H])=C1C([H])([H])[H]
    • 1904390

Computed Properties

  • 134.11000
  • 0
  • 0
  • 0
  • 134.11
  • 10
  • 92.6
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 4
  • 0
  • 0

Experimental Properties

  • 2.92020
  • 0.00000
  • 1.5190
  • Immiscible with water.
  • 203°C
  • 76-80 °C(lit.)
  • 160 mm Hg ( 140 °C)
  • 165 °F
  • Slightly soluble in water
  • 0.838 g/mL at 25 °C(lit.)

1,2,3,4-Tetramethylbenzene Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00DZZZ-1g
1,2,3,4-tetramethylbenzene
488-23-3 97%
1g
$26.00 2024-05-01
A2B Chem LLC
AG52383-1g
1,2,3,4-Tetramethylbenzene
488-23-3 97%
1g
$24.00 2024-04-19
abcr
AB180875-1 g
1,2,3,4-Tetramethylbenzene, 95%; .
488-23-3 95%
1g
€77.40 2023-06-23
Alichem
A019087864-25g
1,2,3,4-Tetramethylbenzene
488-23-3 97%
25g
$181.80 2023-09-01
MedChemExpress
HY-W006416-500mg
1,2,3,4-Tetramethylbenzene
488-23-3 ≥98.0%
500mg
¥200 2024-07-24
TRC
T889000-1g
1,2,3,4-Tetramethylbenzene
488-23-3
1g
$ 63.00 2023-09-05
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
L19756-5g
1,2,3,4-Tetramethylbenzene, 95%
488-23-3 95%
5g
¥2399.00 2023-04-12
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T303804-5g
1,2,3,4-Tetramethylbenzene
488-23-3 ≥97%
5g
¥232.90 2023-08-31
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD52723-1g
1,2,3,4-Tetramethylbenzene
488-23-3 97%
1g
¥31.0 2024-04-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T92860-5g
1,2,3,4-Tetramethylbenzene
488-23-3 97%
5g
¥131.0 2024-07-18

1,2,3,4-Tetramethylbenzene Suppliers

Shanghai Hansi Chemical Industry Co., Ltd.
Audited Supplier Audited Supplier
(CAS:488-23-3)
GU JING LI
18939883912
sales@gh-reagent.com
HU BEI RUI KE HUA GONG Co., Ltd.
Audited Supplier Audited Supplier
(CAS:488-23-3)
SHI JING LI
13545904560
1373640151@qq.com
Hubei Baidu Chemistry Co.,Ltd.
Audited Supplier Audited Supplier
(CAS:488-23-3)
PENG XING
18871490324
1400878899@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:488-23-3)
TANG SI LEI
15026964105
2881489226@qq.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:488-23-3)
JI ZHI SHI JI
18117592386
3007522982@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:488-23-3)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:488-23-3)
XU NV SHI
15221998634
1986399151@qq.com

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Amadis Chemical Company Limited
(CAS:488-23-3)1,2,3,4-Tetramethylbenzene
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